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Compound of Interest

Compound Name: 2,3-Dimethyl-2,3-diphenylbutane

Cat. No.: B155905

An In-depth Technical Guide to 2,3-Dimethyl-2,3-diphenylbutane

Introduction

2,3-Dimethyl-2,3-diphenylbutane, also known as dicumene, is a hydrocarbon characterized
by a butane backbone with methyl and phenyl groups substituted at the C2 and C3 positions.
[1] Its chemical formula is C18H22.[2] The molecule's symmetrical structure and the steric
hindrance caused by its bulky substituents make it a subject of interest in stereochemistry and
physical organic chemistry.[2] While not a commonly used reagent in many standard
applications, it serves as a valuable compound in studies of steric effects and as a radical
initiator in specific industrial processes.[3][4] This technical guide provides a comprehensive
overview of its physical and chemical properties, synthesis protocols, and key applications.

Physical and Chemical Properties

2,3-Dimethyl-2,3-diphenylbutane is a white to light yellow crystalline solid or powder at room
temperature.[2][3][5][6] It is a non-polar, hydrophobic compound, rendering it insoluble in water
but soluble in various organic solvents such as benzene, toluene, chloroform, and
methylbenzene.[1][2][7] The compound is generally stable under standard conditions but can
undergo decomposition at elevated temperatures or upon exposure to ultraviolet light.[3][6][8]

Table 1: Physical Properties of 2,3-Dimethyl-2,3-
diphenylbutane
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Property Value Source(s)
Molecular Formula C18H22 [21[71191[10]
Molecular Weight 238.37 g/mol [71[9][10]

White to light yellow powder,
Appearance ) ) [21[3][6]
flakes, or crystalline solid

Melting Point 90-110 °C [51[71[10]

Boiling Point 306.1 to 335.97 °C (estimate) [51[7]

Density 0.9§ to 0.9859 g/cm?3 5171
(estimate)

Flash Point 142.7 °C [51[7]

Vapor Pressure 0.015 Paat 20 °C [7]

Water Solubility Insoluble [21[31[71[10][11]

Refractive Index 1.5413 (estimate) [7]

Table 2: Solubility Data

Solvent System Solubility Notes Source(s)

10% DMSO >>90% = 2.5 mg/mL (10.49

) Clear solution [9]
Corn Oil mM)
10% DMSO >> 90% ,
) 2.5 mg/mL (10.49 Suspended solution,
(20% SBE-B-CD in _ [9]
mM) requires ultrasound

saline)

Experimental Protocols
Synthesis Methodologies

Several synthetic routes for 2,3-Dimethyl-2,3-diphenylbutane have been reported, primarily
involving coupling reactions.

1. Synthesis via Radical Coupling of Cumene (Industrial Method)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.zhufengchemical.com/23-dimethyl-23-diphenylbutane-p-27.html
https://www.chembk.com/en/chem/2,3-Dimethyl-2,3-diphenylbutane
https://file.medchemexpress.com/batch_PDF/HY-W087905/2-3-Dimethyl-2-3-diphenylbutane-DataSheet-MedChemExpress.pdf
https://www.jssunton.com/news/industry-news/2-3dimethyl2-3diphenylbutane-dmdpb-an-overview.html
https://www.chembk.com/en/chem/2,3-Dimethyl-2,3-diphenylbutane
https://file.medchemexpress.com/batch_PDF/HY-W087905/2-3-Dimethyl-2-3-diphenylbutane-DataSheet-MedChemExpress.pdf
https://www.jssunton.com/news/industry-news/2-3dimethyl2-3diphenylbutane-dmdpb-an-overview.html
https://www.zhufengchemical.com/23-dimethyl-23-diphenylbutane-p-27.html
https://wap.guidechem.com/encyclopedia/2-3-dimethyl-2-3-diphenylbutan-dic9554.html
https://www.chemicalbook.com/article/2-3-dimethyl-2-3-diphenylbutane-reactions-uses-and-preparation.htm
https://chemigran.com/product/23-dimethyl-23-diphenylbutane/
https://www.chembk.com/en/chem/2,3-Dimethyl-2,3-diphenylbutane
https://www.jssunton.com/news/industry-news/2-3dimethyl2-3diphenylbutane-dmdpb-an-overview.html
https://chemigran.com/product/23-dimethyl-23-diphenylbutane/
https://www.chembk.com/en/chem/2,3-Dimethyl-2,3-diphenylbutane
https://chemigran.com/product/23-dimethyl-23-diphenylbutane/
https://www.chembk.com/en/chem/2,3-Dimethyl-2,3-diphenylbutane
https://chemigran.com/product/23-dimethyl-23-diphenylbutane/
https://www.chembk.com/en/chem/2,3-Dimethyl-2,3-diphenylbutane
https://www.chembk.com/en/chem/2,3-Dimethyl-2,3-diphenylbutane
https://www.zhufengchemical.com/23-dimethyl-23-diphenylbutane-p-27.html
https://wap.guidechem.com/encyclopedia/2-3-dimethyl-2-3-diphenylbutan-dic9554.html
https://www.chembk.com/en/chem/2,3-Dimethyl-2,3-diphenylbutane
https://www.jssunton.com/news/industry-news/2-3dimethyl2-3diphenylbutane-dmdpb-an-overview.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5194892_en.htm
https://www.chembk.com/en/chem/2,3-Dimethyl-2,3-diphenylbutane
https://file.medchemexpress.com/batch_PDF/HY-W087905/2-3-Dimethyl-2-3-diphenylbutane-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W087905/2-3-Dimethyl-2-3-diphenylbutane-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b155905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A common industrial method involves the thermal decomposition of an organic peroxide in the
presence of cumene. This process generates cumyl radicals, which then couple to form the
desired product.[4][6][12]

e Reactants: Cumene (starting material) and an organic peroxide initiator (e.g., t-butyl
peroxyisopropyl monocarbonate).[6][12]

o Reaction Conditions: The thermal decomposition of the peroxide is typically carried out at a
temperature between 125 °C and 145 °C.[12] This temperature range is below the boiling
point of cumene (152 °C), which enhances reaction efficiency by minimizing distillation of the
starting material.[12] The chosen peroxide should ideally have a one-hour half-life
temperature between 105 °C and 125 °C.[12]

e Mechanism:
o The organic peroxide thermally decomposes to generate initial free radicals.
o These radicals abstract the tertiary hydrogen from cumene, producing a cumyl radical.

o Two cumyl radicals then undergo a coupling reaction to form 2,3-Dimethyl-2,3-
diphenylbutane.[12]

e Byproducts: The reaction also yields byproducts such as t-butyl alcohol, isopropyl alcohol,
and acetone.[12]

 Purification: The product can be isolated and purified via crystallization, either by direct
cooling or through reprecipitation methods to achieve higher purity.[12]

2. Other Reported Synthetic Routes

» Grignard/Alkyllithium Reagents: One approach uses benzyl halides which react with
alkyllithium or Grignard reagents to attach the phenyl and methyl groups to a butane
backbone.[1] This method requires careful control of temperature and stoichiometry.[1]

» Friedel-Crafts Reaction: Another method involves the acid-catalyzed condensation of
acetophenone derivatives, followed by an alkylation step under Friedel-Crafts conditions,
typically using a catalyst like aluminum chloride in an anhydrous environment.[3]
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Purification Techniques

Post-synthesis, 2,3-Dimethyl-2,3-diphenylbutane is typically purified using standard
laboratory techniques such as:

o Recrystallization: An effective method for solid compounds to achieve high purity.

» Chromatography: Used to isolate the product from unreacted starting materials and
byproducts.[1]

Chemical Reactivity and Mechanisms

The central carbon-carbon bond in 2,3-Dimethyl-2,3-diphenylbutane is sterically hindered
and can undergo homolytic cleavage under thermal or photochemical conditions to produce
two cumyl radicals.

Thermolysis

Thermal decomposition (thermolysis) of 2,3-Dimethyl-2,3-diphenylbutane occurs at
temperatures ranging from 220 °C to 310 °C.[4][6] This process generates cumyl radicals,
which are effective at abstracting hydrogen atoms and initiating radical-mediated reactions.[6]
This property is utilized in polymer chemistry for grafting monomers like vinyltriethoxysilane
(VTEOS) onto polyethylene backbones.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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